Cas no 65931-92-2 (Olean-12-ene-28,29-dioicacid, 3-[(4-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-23-hydroxy-,29-methyl ester, (3b,4a,20b)-)

Olean-12-ene-28,29-dioicacid, 3-[(4-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-23-hydroxy-,29-methyl ester, (3b,4a,20b)- structure

65931-92-2 structure

Product Name:Olean-12-ene-28,29-dioicacid, 3-[(4-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-23-hydroxy-,29-methyl ester, (3b,4a,20b)-

CAS No:65931-92-2

MF:C₄₂H₆₆O₁₅

MW:810.964455127716

CID:525788

PubChem ID:73157052

Update Time:2025-04-19

Olean-12-ene-28,29-dioicacid, 3-[(4-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-23-hydroxy-,29-methyl ester, (3b,4a,20b)- Chemical and Physical Properties

Names and Identifiers

- Olean-12-ene-28,29-dioicacid, 3-[(4-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-23-hydroxy-,29-methyl ester, (3b,4a,20b)-
- esculentoside C
- Phytolaccoside D
- (3beta,4alpha,20beta)-3-[(4-O-beta-D-Glucopyranosyl-beta-D-xylopyranosyl)oxy]-23-hydroxyolean-12-ene-28,29-dioic acid 29-methyl ester
- Q-100753
- Phytolaccoside D (Esculentoside C)
- ESCULENTOSIDEC
- NS00093710
- 65931-92-2
- DTXSID801109702
- FS-9597
- HY-125121
- (2S,4aR,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-10-[(2S,3R,4R,5R)-3,4-dihydroxy-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-9-(hydroxymethyl)-2-methoxycarbonyl-2,6a,6b,9,12a-pentamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- AKOS040763469
- CS-0089380
- 29-Methyl (3beta,4alpha,20beta)-3-[(4-O-beta-D-glucopyranosyl-beta-D-xylopyranosyl)oxy]-23-hydroxyolean-12-ene-28,29-dioate
- (2S,4AR,6AS,6BR,8AR,9R,10S,12AR,12BR,14BS)-10-{[(2S,3R,4R,5R)-3,4-DIHYDROXY-5-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}OXAN-2-YL]OXY}-9-(HYDROXYMETHYL)-2-(METHOXYCARBONYL)-2,6A,6B,9,12A-PENTAMETHYL-1,3,4,5,6,7,8,8A,10,11,12,12B,13,14B-TETRADECAHYDROPICENE-4A-CARBOXYLIC ACID
- Inchi： 1S/C42H66O15/c1-37(36(52)53-6)13-15-42(35(50)51)16-14-40(4)21(22(42)17-37)7-8-26-38(2)11-10-27(39(3,20-44)25(38)9-12-41(26,40)5)57-33-31(48)29(46)24(19-54-33)56-34-32(49)30(47)28(45)23(18-43)55-34/h7,22-34,43-49H,8-20H2,1-6H3,(H,50,51)/t22-,23+,24+,25+,26+,27-,28+,29-,30-,31+,32+,33-,34-,37-,38-,39-,40+,41+,42-/m0/s1
- InChI Key： NMDFCFOQBAHNPV-RFTJXAPBSA-N
- SMILES： O([C@H]1[C@@H]([C@H]([C@@H](CO1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O)CC[C@@](C(=O)OC)(C)C[C@H]5C4=CC[C@@H]32)[C@]1(C)CO

Computed Properties

Exact Mass: 810.44000
Monoisotopic Mass: 810.44017139g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 15
Heavy Atom Count: 57
Rotatable Bond Count: 9
Complexity: 1570
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 19
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 242Å²

Experimental Properties

Color/Form: White powder
Density: 1.38
PSA: 242.13000
LogP: 1.64660

Olean-12-ene-28,29-dioicacid, 3-[(4-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-23-hydroxy-,29-methyl ester, (3b,4a,20b)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
ChemFaces	CFN98164-5mg	Esculentoside C	65931-92-2	>=98%	5mg	$368	2021-07-22
ChemFaces	CFN98164-5mg	Esculentoside C	65931-92-2	>=98%	5mg	$368	2023-09-19
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN6442-5 mg	Esculentoside C	65931-92-2		5mg	￥3870.00	2022-04-26
TargetMol Chemicals	TN6442-5 mg	Esculentoside C	65931-92-2	98%	5mg	￥ 3,800	2023-07-11
TargetMol Chemicals	TN6442-1 mL * 10 mM (in DMSO)	Esculentoside C	65931-92-2	98%	1 mL * 10 mM (in DMSO)	￥ 5790	2023-09-15
TargetMol Chemicals	TN6442-5mg	Esculentoside C	65931-92-2		5mg	￥ 3800	2024-07-20
A2B Chem LLC	AH14444-5mg	ESCULENTOSIDE C	65931-92-2	98%	5mg	$1460.00	2024-04-19
TargetMol Chemicals	TN6442-1 ml * 10 mm	Esculentoside C	65931-92-2		1 ml * 10 mm	￥ 5790	2024-07-20

Olean-12-ene-28,29-dioicacid, 3-[(4-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-23-hydroxy-,29-methyl ester, (3b,4a,20b)- Related Literature

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65931-92-2 (Olean-12-ene-28,29-dioicacid, 3-[(4-O-b-D-glucopyranosyl-b-D-xylopyranosyl)oxy]-23-hydroxy-,29-methyl ester, (3b,4a,20b)-) Related Products

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